Cas no 221300-90-9 (1H-Imidazolium,1-[3-[(aminoiminomethyl)amino]propyl]-3-methyl-4-[2-[[(2E,4S,7E)-4,8,12-trimethyl-1-oxo-2,7,11-tridecatrien-1-yl]amino]ethyl]-)

• Product Name: 1H-Imidazolium,1-[3-[(aminoiminomethyl)amino]propyl]-3-methyl-4-[2-[[(2E,4S,7E)-4,8,12-trimethyl-1-oxo-2,7,11-tridecatrien-1-yl]amino]ethyl]-
• CAS No: 221300-90-9
• MF: C₂₆H₂N₆O
• MW: 414.333683490753
• CID: 287993
• Update Time: 2025-04-19

1H-Imidazolium,1-[3-[(aminoiminomethyl)amino]propyl]-3-methyl-4-[2-[[(2E,4S,7E)-4,8,12-trimethyl-1-oxo-2,7,11-tridecatrien-1-yl]amino]ethyl]- Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazolium,1-[3-[(aminoiminomethyl)amino]propyl]-3-methyl-4-[2-[[(2E,4S,7E)-4,8,12-trimethyl-1-oxo-2,7,11-tridecatrien-1-yl]amino]ethyl]-
• 1H-Imidazolium,1-[3-[(aminoiminomethyl)amino]propyl]-3-methyl-4-[2-[[(2E,4S,7E)-4,8,12-trimethyl-1-oxo-2,7,11-tridecatrien-1-
• 1H-Imidazolium,1-[3-[(aminoiminomethyl)amino]propyl]-3-methyl-4-[2-[[(2E,4S,7E)-4,8,12-trimethyl-1-oxo-2,7,11-tridecatrienyl]amino]ethyl]-(9CI)
• Stellettazole A

• Inchi： 1S/C26H2N6O/c1-21(2)9-6-10-22(3)11-7-12-23(4)13-14-25(33)29-17-15-24-19-32(20-31(24)5)18-8-16-30-26(27)28/h19-20H/q+2
• InChI Key： UVMKPQWSVKPKQM-UHFFFAOYSA-N
• SMILES： [C][C](/[C]=[C]/C([N][C][C]C1N([C])C=[N+]([C][C][C][N]C(=[N+])[N])C=1)=O)[C][C]/[C]=C(/[C][C]/[C]=C(\[C])/[C])\[C] |^1:0,1,2,3,5,10,16,24,28,30,31,32,^4:6,7,13,14,15,18,19,22,23,26,27|

Computed Properties

• Exact Mass: 459.38151
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 33
• XLogP3: 6.627

Experimental Properties

• PSA: 87.19